Cas no 1807280-63-2 (Methyl 2-cyano-3,6-difluorobenzoate)

• Product Name: Methyl 2-cyano-3,6-difluorobenzoate
• CAS No: 1807280-63-2
• MF: C₉H₅F₂NO₂
• MW: 197.138309240341
• CID: 4949455
• Update Time: 2023-08-22

Methyl 2-cyano-3,6-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3,6-difluorobenzoate

• Inchi： 1S/C9H5F2NO2/c1-14-9(13)8-5(4-12)6(10)2-3-7(8)11/h2-3H,1H3
• SMILES： FC1=CC=C(C(C#N)=C1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 1.7
• Topological Polar Surface Area: 50.1